Ethyl 2-(2-(cyclohexylthio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-(2-cyclohexylsulfanylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H29NO3S2/c1-3-24-20(23)17-15-11-7-8-12-16(15)26-19(17)21-18(22)13(2)25-14-9-5-4-6-10-14/h13-14H,3-12H2,1-2H3,(H,21,22)
• InChI Key: PCADJQSJJFJTKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C(C)SC3CCCCC3
• Molecular Formula: C20H29NO3S2
• Molecular Weight: 395.6 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered ring made up of one sulfur as heteroatom. The exact molecular structure of “Ethyl 2-(2-(cyclohexylthio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate” would need to be determined through further analysis.

Chemical Reactions Analysis

The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific thiophene derivative would depend on its exact structure. For example, the compound “Ethyl 2-thiophenecarboxylate” has a molecular weight of 156.20.

Scientific Research Applications

Medicinal Chemistry

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Anti-Cancer Properties

. Therefore, our compound could potentially be used in cancer research and treatment.

Anti-Inflammatory Properties

. This makes them valuable in the development of new anti-inflammatory drugs.

Antimicrobial Properties

. This suggests that our compound could be used in the development of new antimicrobial agents.

Industrial Chemistry and Material Science

. This suggests that our compound could have applications in these fields.

Organic Semiconductors

. This suggests that our compound could be used in the development of new organic semiconductors.

Organic Field-Effect Transistors (OFETs)

. This suggests that our compound could be used in the development of new OFETs.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that our compound could be used in the development of new OLEDs.

Future Directions

Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research will likely continue to explore the synthesis and applications of new thiophene derivatives.